4-Methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid

• CAS No.: 1242427-43-5
• Molecular Formula: C9H8N2O3
• Molecular Weight: 192.17 g/mol
• IUPAC Name: 4-methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid
• InChI: InChI=1S/C9H8N2O3/c1-14-8-5-4-7(9(12)13)11-6(5)2-3-10-8/h2-4,11H,1H3,(H,12,13)
• InChI Key: SUSOHPOJQNSHAZ-UHFFFAOYSA-N
• Canonical SMILES: COC1=NC=CC2=C1C=C(N2)C(=O)O

Description

4-Methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid is a heterocyclic compound with the molecular formula C8H8N2O2. This compound is part of the pyrrolopyridine family, known for its diverse biological activities and potential therapeutic applications. The structure consists of a pyridine ring fused to a pyrrole ring, with a methoxy group at the 4-position and a carboxylic acid group at the 2-position.

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 4-Methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid typically involves the cyclization of appropriate precursors under specific conditions. One common method involves the reaction of 5-(trifluoromethyl)-1H-pyrrolo[2,3-b]pyridine with substituted aldehydes at elevated temperatures . The reaction conditions often include the use of solvents like dimethyl sulfoxide (DMSO) and catalysts such as cesium carbonate (Cs2CO3) .

Industrial Production Methods: Industrial production methods for this compound are not extensively documented. large-scale synthesis would likely involve optimization of the laboratory-scale methods, focusing on yield improvement, cost reduction, and environmental considerations.

Chemical Reactions Analysis

Types of Reactions: 4-Methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid undergoes various chemical reactions, including:

Oxidation: The methoxy group can be oxidized to form corresponding aldehydes or acids.

Reduction: The carboxylic acid group can be reduced to alcohols or aldehydes.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the pyridine ring.

Common Reagents and Conditions:

Oxidation: Reagents like potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reagents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4).

Substitution: Conditions often involve the use of bases like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation of the methoxy group can yield 4-formyl-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid, while reduction of the carboxylic acid group can produce 4-methoxy-1H-pyrrolo[3,2-c]pyridine-2-methanol.

Scientific Research Applications

4-Methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex heterocyclic compounds.

Biology: Investigated for its potential as an inhibitor of fibroblast growth factor receptors (FGFRs), which play a role in various types of tumors.

Medicine: Explored for its anticancer properties, particularly in inhibiting the proliferation and inducing apoptosis of cancer cells.

Mechanism of Action

The mechanism of action of 4-Methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid involves its interaction with specific molecular targets. For instance, it has been shown to inhibit FGFRs, which are involved in cell proliferation, differentiation, and survival . By inhibiting these receptors, the compound can disrupt signaling pathways that promote tumor growth and metastasis.

Comparison with Similar Compounds

1H-pyrrolo[2,3-b]pyridine: Another member of the pyrrolopyridine family with similar biological activities.

1H-pyrazolo[3,4-b]pyridine: Known for its applications in medicinal chemistry and potential as a therapeutic agent.

Uniqueness: 4-Methoxy-1H-pyrrolo[3,2-c]pyridine-2-carboxylic acid is unique due to its specific substitution pattern, which imparts distinct chemical and biological properties. The presence of the methoxy group at the 4-position and the carboxylic acid group at the 2-position differentiates it from other pyrrolopyridine derivatives, influencing its reactivity and interactions with biological targets.